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Compound of Interest

Compound Name: Enzaprost

Cat. No.: B1257462

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when working with potent compounds like Enzaprost
(dinoprost tromethamine). This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to build a foundation of trust and safety in

your laboratory.

Enzaprost, a synthetic analogue of the naturally occurring prostaglandin F2α, requires careful

handling due to its pharmacological activity.[1] Prostaglandins of the PGF2α type can be

absorbed through the skin and may cause bronchospasm or miscarriage.[2][3][4] Therefore,

adherence to strict safety protocols is crucial.

Essential Safety and Personal Protective Equipment
(PPE)
A multi-layered approach to safety, incorporating engineering controls, administrative controls,

and personal protective equipment, is essential when handling Enzaprost.

Exposure Limits
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Understanding the occupational exposure limits is the first step in ensuring a safe working

environment. For Dinoprost Tromethamine, the active ingredient in Enzaprost, the following

short-term exposure limit has been established:

Compound
15-Minute Short-Term Exposure Limit
(STEL)

Dinoprost Tromethamine 4 µg/m³

Source:[3][4][5]

Personal Protective Equipment (PPE) Recommendations
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling Enzaprost in a laboratory setting.

PPE Category
Minimum
Recommendation

Enhanced Protection (for
high-risk procedures)

Hand Protection
Single pair of impervious

gloves (e.g., nitrile).[2][3][4][6]

Double-gloving with chemically

resistant gloves.

Eye Protection
Safety glasses with side

shields.[3][4][5][7]

Chemical splash goggles or a

face shield.[6]

Body Protection
A fully buttoned laboratory

coat.[2]

A disposable gown made of a

resistant material.[8]

Respiratory Protection
Not generally required with

adequate ventilation.

A NIOSH-approved respirator if

ventilation is insufficient or the

STEL is exceeded.[3][5]

Important Considerations for Personnel:

High-Risk Individuals: Women of childbearing age, pregnant women, asthmatics, and

individuals with bronchial or other respiratory problems should exercise extreme caution

when handling this product.[2][3][4][9] It is highly recommended that these individuals avoid

handling Enzaprost.
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Glove Usage: Always inspect gloves for tears or punctures before use. Change gloves

immediately if they become contaminated. After handling the product, remove gloves and

wash your hands thoroughly with soap and water.[3][4][5][9]

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposing of Enzaprost is essential to maintain a

safe and efficient workflow.

Standard Operating Procedure for Handling Enzaprost
Preparation and Planning:

Review the Safety Data Sheet (SDS) for Enzaprost before starting any work.[1]

Ensure that an emergency eyewash station and safety shower are readily accessible.[4][5]

Prepare all necessary materials and equipment in a designated and well-ventilated area,

preferably within a chemical fume hood.[3][4][5]

Handling and Use:

Don the appropriate PPE as outlined in the table above.

Carefully withdraw the required amount of Enzaprost solution from the vial using a sterile

syringe and needle, employing aseptic techniques.[2][4][10]

Avoid the formation of aerosols.[2]

In case of a spill, immediately alert others in the area. Contain the spill with absorbent

materials and decontaminate the area according to your institution's protocols.

Post-Procedure:

Decontaminate all work surfaces and equipment after use.

Remove PPE in the correct order to avoid cross-contamination.

Dispose of all waste materials according to the disposal plan.
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Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Enzaprost and associated waste is critical to prevent environmental

contamination and accidental exposure.

Unused Product: Unused Enzaprost should be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.[2][3][5][7] Do not dispose of Enzaprost
down the drain or in the regular trash.[2]

Contaminated Materials: All materials that have come into contact with Enzaprost, such as

gloves, syringes, needles, and labware, should be considered contaminated and disposed of

as hazardous waste.

Waste Containers: Use clearly labeled, leak-proof, and chemically compatible containers for

all Enzaprost waste.[1][11]

Institutional Guidelines: Always follow your institution's specific guidelines for hazardous

waste disposal. Contact your Environmental Health and Safety (EHS) department for

guidance.[1]

Visualizing Safety and Workflow
Diagrams can provide a clear and immediate understanding of complex processes and

relationships.
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Enzaprost Handling Workflow

Preparation

Handling

Post-Procedure

Review SDS

Prepare Workspace in Fume Hood

Don Appropriate PPE

Aseptically Withdraw Enzaprost

Perform Experiment

Decontaminate Work Area

Dispose of Waste

Doff PPE

Wash Hands

 

Hierarchy of Controls for Enzaprost

Elimination (Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

PPE (Least Effective)
(e.g., Gloves, Goggles)
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In Vitro PGE2 Quantification Assay Workflow

Cell Preparation

Treatment

Analysis

Seed Cells in Multi-well Plate

Incubate Overnight

Prepare Compound Dilutions

Treat Cells with Compounds

Incubate for a Defined Period

Collect Supernatant

Perform PGE2 ELISA

Analyze Data

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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